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Compound of Interest

Compound Name: (1-Aminocyclohexyl)methanol

Cat. No.: B1268274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological information and

safety precautions for (1-Aminocyclohexyl)methanol. Due to a significant lack of specific

experimental data for this compound, this guide also outlines standard toxicological testing

methodologies and includes information on structurally related chemicals for context. All

chemical products should be handled with the recognition of "having unknown hazards and

toxicity" by individuals with specialized knowledge.[1]

Chemical Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1268274?utm_src=pdf-interest
https://www.benchchem.com/product/b1268274?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name (1-Aminocyclohexyl)methanol

Synonyms
1-Amino-1-cyclohexanemethanol, 1-Amino-1-

(hydroxymethyl)cyclohexane

CAS Number 4313-56-8

Molecular Formula C₇H₁₅NO

Molecular Weight 129.20 g/mol

Structure

Toxicological Data Summary
Quantitative toxicological data for (1-Aminocyclohexyl)methanol is largely unavailable in the

public domain. The following tables summarize the known hazard classifications and provide

an overview of toxicological endpoints.
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Endpoint Species Route Value Classification

LD50 No data available Oral No data available

H302: Harmful if

swallowed (for

hydrochloride

salt)

LD50 No data available Dermal No data available No data available

LC50 No data available Inhalation No data available

H335: May

cause respiratory

irritation (for

hydrochloride

salt)

Irritation and Sensitization
Endpoint Species Result Classification

Skin Irritation No data available No data available

H315: Causes skin

irritation (for

hydrochloride salt)

Eye Irritation No data available No data available

H319: Causes serious

eye irritation (for

hydrochloride salt)

Skin Sensitization No data available No data available No data available

Genotoxicity
Assay System Result

Ames Test No data available No data available

In vitro Chromosome

Aberration
No data available No data available

In vivo Micronucleus Test No data available No data available
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Carcinogenicity
Species Route Result

No data available No data available No data available

Toxicological Profile of Structurally Related
Compounds
In the absence of data for (1-Aminocyclohexyl)methanol, information on structurally similar

compounds can provide some insight. Cyclohexylamine, an analogous primary amine on a

cyclohexane ring, is classified as corrosive and has a low acute oral toxicity with an LD50 in

rats of 0.71 ml/kg.[2] It is a severe eye, skin, and respiratory irritant.[3] Chronic exposure in

animal studies has been linked to testicular atrophy and reduced fertility.[4] It is important to

note that the toxicological profile of (1-Aminocyclohexyl)methanol may differ from that of

cyclohexylamine due to structural differences.

Experimental Protocols for Toxicological
Assessment
Where specific experimental data is lacking, standardized test guidelines from the Organisation

for Economic Co-operation and Development (OECD) are employed. These guidelines provide

robust and internationally recognized methods for assessing the safety of chemicals.

Acute Oral Toxicity - OECD Guidelines 420, 423, and 425
These guidelines present three distinct methods for determining the acute oral toxicity of a

substance.[5]

OECD 420: Fixed Dose Procedure: This method involves administering the substance at one

of four fixed dose levels (5, 50, 300, and 2000 mg/kg) to a small number of animals to

identify a dose causing evident toxicity but not mortality.[6]

OECD 423: Acute Toxic Class Method: This sequential testing method uses a small number

of animals at each step to classify a substance into a toxicity category based on the number

of mortalities observed.[7]
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OECD 425: Up-and-Down Procedure: This method is a sequential test that allows for the

estimation of the LD50 with a reduced number of animals. The dose for each subsequent

animal is adjusted up or down depending on the outcome for the previous animal.

The general workflow for these studies involves a stepwise process of dose selection,

administration, and observation.
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Acute Oral Toxicity Testing Workflow (OECD)

Dose Range Finding Study (Sighting Study) Main Study: Sequential Dosing Observation Period (Typically 14 days)

Clinical Observations (e.g., changes in skin, fur, eyes, behavior)

Body Weight Measurement

Necropsy of all animals

Data Analysis and LD50 Estimation/Classification
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Ames Test (OECD 471) Workflow

Prepare Bacterial Strains (e.g., Salmonella typhimurium)

Exposure with and without Metabolic Activation (S9)

Prepare Test Chemical Concentrations

Plate on Minimal Glucose Agar Plates

Incubate for 48-72 hours

Count Revertant Colonies

Compare to Negative and Positive Controls

Determine Mutagenic Potential
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Safety Precautions for Handling (1-Aminocyclohexyl)methanol

Engineering Controls

Fume Hood or Local Exhaust Ventilation

Personal Protective Equipment (PPE)

Safety Goggles or Face Shield Chemical-resistant Gloves (e.g., Nitrile) Lab Coat

First Aid

Eyes: Rinse with water for several minutes. Seek medical attention. Skin: Wash with soap and water. Seek medical attention if irritation persists. Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention. Inhalation: Move to fresh air. Seek medical attention if respiratory symptoms occur.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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